5-(3-Amino-1-propyn-1-yl)-2’-deoxyuridine 5’-(Tetrahydrogen Triphosphate)
5-(3-Amino-1-propyn-1-yl)-2’-deoxyuridine 5’-(Tetrahydrogen Triphosphate)
Brand Name:
Vulcanchem
CAS No.:
179101-49-6
VCID:
VC0048520
InChI:
InChI=1S/C12H18N3O14P3/c13-3-1-2-7-5-15(12(18)14-11(7)17)10-4-8(16)9(27-10)6-26-31(22,23)29-32(24,25)28-30(19,20)21/h5,8-10,16H,3-4,6,13H2,(H,22,23)(H,24,25)(H,14,17,18)(H2,19,20,21)/t8-,9+,10+/m0/s1
SMILES:
C1C(C(OC1N2C=C(C(=O)NC2=O)C#CCN)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O
Molecular Formula:
C12H18N3O14P3
Molecular Weight:
521.2 g/mol
5-(3-Amino-1-propyn-1-yl)-2’-deoxyuridine 5’-(Tetrahydrogen Triphosphate)
CAS No.: 179101-49-6
Reference Standards
VCID: VC0048520
Molecular Formula: C12H18N3O14P3
Molecular Weight: 521.2 g/mol
CAS No. | 179101-49-6 |
---|---|
Product Name | 5-(3-Amino-1-propyn-1-yl)-2’-deoxyuridine 5’-(Tetrahydrogen Triphosphate) |
Molecular Formula | C12H18N3O14P3 |
Molecular Weight | 521.2 g/mol |
IUPAC Name | [[(2R,3S,5R)-5-[5-(3-aminoprop-1-ynyl)-2,4-dioxopyrimidin-1-yl]-3-hydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate |
Standard InChI | InChI=1S/C12H18N3O14P3/c13-3-1-2-7-5-15(12(18)14-11(7)17)10-4-8(16)9(27-10)6-26-31(22,23)29-32(24,25)28-30(19,20)21/h5,8-10,16H,3-4,6,13H2,(H,22,23)(H,24,25)(H,14,17,18)(H2,19,20,21)/t8-,9+,10+/m0/s1 |
Standard InChIKey | BGGIMXKBIBMKBL-IVZWLZJFSA-N |
Isomeric SMILES | C1[C@@H]([C@H](O[C@H]1N2C=C(C(=O)NC2=O)C#CCN)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O |
SMILES | C1C(C(OC1N2C=C(C(=O)NC2=O)C#CCN)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O |
Canonical SMILES | C1C(C(OC1N2C=C(C(=O)NC2=O)C#CCN)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O |
Synonyms | 5-(3-Amino-1-propynyl)-2’-deoxyuridine 5’-(Tetrahydrogen Triphosphate) |
PubChem Compound | 18664765 |
Last Modified | Nov 11 2021 |
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